Cas no 35925-21-4 (L-Pyroglu-L-His-L-Trp)

• Product Name: L-Pyroglu-L-His-L-Trp
• CAS No: 35925-21-4
• MF: C₂₂H₂₄N₆O₅
• MW: 452.463164329529
• CID: 292521
• PubChem ID: 11546927
• Update Time: 2025-04-24

L-Pyroglu-L-His-L-Trp Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, 5-oxo-L-prolyl-L-histidyl-
• (2S)-2-[[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• 7OI82E72DN
• (Pyro)-L-glutamic acid-L-histidine-L-tryptophan-OH
• 35925-21-4
• L-Pyroglutamyl-L-histidyl-L-tryptophan
• PYROGLUTAMYLHISTIDYLTRYPTOPHAN
• Leuprolide (metabolite miii)
• AKOS040752518
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophan
• DTXSID40468362
• N-[N-(5-Oxo-L-Prolyl)-L-Histidyl]-L-Tryptophan
• L-Pyroglu-L-his-L-trp
• Leuprolide (miii)
• SCHEMBL10982108
• OHCMNYPOVOHMJR-BZSNNMDCSA-N
• Leuprolide (1-3)
• UNII-7OI82E72DN
• Leuprolide (m3)
• Q27268644
• LH-RH (1-3)
• L-Pyroglu-L-His-L-Trp

• Inchi： 1S/C22H24N6O5/c29-19-6-5-16(26-19)20(30)27-17(8-13-10-23-11-25-13)21(31)28-18(22(32)33)7-12-9-24-15-4-2-1-3-14(12)15/h1-4,9-11,16-18,24H,5-8H2,(H,23,25)(H,26,29)(H,27,30)(H,28,31)(H,32,33)/t16-,17-,18-/m0/s1
• InChI Key： OHCMNYPOVOHMJR-BZSNNMDCSA-N
• SMILES： O=C([C@@H]1CCC(N1)=O)N[C@H](C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)CC1=CN=CN1

Computed Properties

• Exact Mass: 452.18102
• Monoisotopic Mass: 452.18081789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 169.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Pyroglu-L-His-L-Trp

Comprehensive Guide to L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- (CAS No. 35925-21-4): Properties, Applications, and Market Insights

L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- (CAS No. 35925-21-4) is a bioactive peptide derivative that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals. This compound, often referred to as a tryptophan-containing peptide, plays a crucial role in various physiological processes. Its unique structure, combining L-tryptophan, 5-oxo-L-proline, and L-histidine, makes it a subject of interest for researchers and industry professionals alike.

The molecular formula of L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- reflects its complex yet highly functional nature. With a CAS registry number of 35925-21-4, this compound is systematically studied for its potential benefits in peptide-based therapeutics and nutritional supplements. Recent trends in the health and wellness industry have highlighted the growing demand for bioactive peptides, and this compound fits perfectly into this narrative due to its potential to support cognitive health and immune function.

One of the most intriguing aspects of L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- is its role in neurotransmitter synthesis. L-Tryptophan is a precursor to serotonin, a neurotransmitter that regulates mood, sleep, and appetite. When combined with 5-oxo-L-proline and L-histidine, this peptide may exhibit enhanced bioavailability and efficacy, making it a promising candidate for mental health supplements. This aligns with the increasing consumer focus on natural nootropics and stress-relief solutions.

In the pharmaceutical industry, L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- is being explored for its potential in drug delivery systems. Peptides are known for their ability to target specific tissues, and this compound’s structure may allow for improved therapeutic targeting. Researchers are particularly interested in its application for neurological disorders and inflammatory conditions, areas where current treatments often face limitations.

The nutraceutical sector has also embraced L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- due to its potential to support gut health. The combination of L-histidine and L-tryptophan may contribute to maintaining a healthy gut microbiome, a topic that has gained immense popularity in recent years. With the rise of personalized nutrition and functional foods, this peptide is well-positioned to become a key ingredient in next-generation health supplements.

From a market perspective, the demand for L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- is expected to grow steadily. The global peptide market is projected to expand significantly, driven by advancements in biotechnology and increasing consumer awareness of preventive healthcare. Companies specializing in custom peptide synthesis are likely to see heightened interest in this compound, particularly from sectors focused on anti-aging and cognitive enhancement.

Quality and safety are paramount when it comes to L-Tryptophan, 5-oxo-L-prolyl-L-histidyl-. Manufacturers must adhere to stringent GMP standards to ensure the purity and efficacy of the product. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify the integrity of this peptide, addressing concerns about product authenticity and contamination risks.

In conclusion, L-Tryptophan, 5-oxo-L-prolyl-L-histidyl- (CAS No. 35925-21-4) represents a fascinating intersection of biochemistry and applied science. Its potential applications in pharmaceuticals, nutraceuticals, and functional foods make it a compound worth watching. As research continues to uncover its benefits, this peptide is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.